Cas no 671198-74-6 (2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline)
2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline Chemical and Physical Properties
Names and Identifiers
-
- 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline
- 3,5-dimethyl-4-((quinolin-2-ylthio)methyl)isoxazole
- Quinoline, 2-[[(3,5-dimethyl-4-isoxazolyl)methyl]thio]-
- SMR000072589
- ChemDiv3_005016
- AKOS000812598
- 671198-74-6
- F1142-6992
- IDI1_022926
- EU-0015937
- HMS2434I13
- 2-{[(3,5-dimethyl-4-isoxazolyl)methyl]thio}quinoline
- CHEMBL1332962
- Z19646841
- 2-{[(3,5-DIMETHYL-1,2-OXAZOL-4-YL)METHYL]SULFANYL}QUINOLINE
- 3,5-dimethyl-4-(quinolin-2-ylsulfanylmethyl)-1,2-oxazole
- HMS1487D22
- MLS000063536
-
- Inchi: 1S/C15H14N2OS/c1-10-13(11(2)18-17-10)9-19-15-8-7-12-5-3-4-6-14(12)16-15/h3-8H,9H2,1-2H3
- InChI Key: RCSCFMILKZSYQJ-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C=CC=1SCC1=C(C)ON=C1C
Computed Properties
- Exact Mass: 270.08268425g/mol
- Monoisotopic Mass: 270.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 64.2Ų
2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1142-6992-2μmol |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1142-6992-5μmol |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1142-6992-10μmol |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1142-6992-20μmol |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1142-6992-1mg |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1142-6992-2mg |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1142-6992-3mg |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1142-6992-4mg |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1142-6992-5mg |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1142-6992-10mg |
2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}quinoline |
671198-74-6 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline
Introduction to 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline (CAS No. 671198-74-6)
2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline, identified by its CAS number 671198-74-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule combines a quinoline scaffold with an oxazole moiety, featuring a methylsulfanyl group that introduces unique electronic and steric properties. The structural arrangement of this compound not only makes it a subject of academic curiosity but also opens up possibilities for its application in drug discovery and medicinal chemistry.
The quinoline core is well-documented for its pharmacological properties, playing a pivotal role in the development of various therapeutic agents. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer activities. The introduction of the oxazole ring in 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline further enhances its potential by providing additional binding sites and modulating its interactions with biological targets. This combination of structural features makes the compound a promising candidate for further exploration in medicinal chemistry.
The methylsulfanyl group at the 4-position of the oxazole ring is particularly noteworthy. This functional group can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which are crucial for drug design. The presence of two methyl groups at the 3 and 5 positions of the oxazole ring adds steric bulk, influencing the compound's solubility and metabolic stability. These structural characteristics make 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline a versatile scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific biological pathways. Quinoline derivatives have been extensively explored as inhibitors of kinases and other enzymes involved in cancer progression. The oxazole ring in 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline can serve as a hinge-binding motif, interacting with key residues in the active site of target proteins. This interaction can be further optimized by modifying the substituents on the quinoline and oxazole rings to improve binding affinity and selectivity.
The synthesis of 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline involves multi-step organic transformations that highlight the synthetic versatility of this compound. The formation of the oxazole ring typically involves cyclization reactions using appropriate precursors, while the introduction of the methylsulfanyl group can be achieved through thiolation reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies not only provide insights into the structural assembly but also offer opportunities for generating libraries of related compounds for high-throughput screening.
The pharmacological evaluation of 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may interact with specific enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory therapies. These findings underscore the importance of further investigation to fully elucidate its therapeutic potential.
The computational modeling studies have been instrumental in understanding the binding interactions of 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline with biological targets. Molecular docking simulations have identified key residues in target proteins that interact with the quinoline and oxazole moieties. These interactions provide a rational basis for designing analogs with improved binding affinities and selectivities. Furthermore, computational studies have helped predict possible metabolic pathways and degradation products, which are essential for assessing drug safety and efficacy.
The development of novel drug candidates often requires optimization of physicochemical properties such as solubility, permeability, and metabolic stability. The structural features of 2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline, including the presence of polar functional groups and aromatic rings, influence these properties significantly. By modifying substituents on the quinoline and oxazole rings, it is possible to fine-tune these physicochemical parameters to enhance drug-like characteristics.
In conclusion, 2-{(3,5-dimethyl-1,2-oxazol-4-ylmethylsulfanyl}quinoline (CAS No. 671198-74)6 is a structurally complex and pharmacologically interesting compound with significant potential in drug discovery. Its unique combination of a quinoline scaffold with an oxazole moiety and a methylsulfanyl group makes it a versatile scaffold for designing novel therapeutic agents. Further research is warranted to fully explore its biological activities and develop it into a lead compound for clinical development.
671198-74-6 (2-{(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl}quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)